Cas no 1142947-89-4 ((4-Propylthiophen-2-yl)boronic acid)

• Product Name: (4-Propylthiophen-2-yl)boronic acid
• CAS No: 1142947-89-4
• MF: C₇H₁₁BO₂S
• MW: 170.037040948868
• CID: 2153002
• Update Time: 2023-08-05

(4-Propylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-propylthiophen-2-yl-2-boronic acid
• Boronic acid, B-(4-propyl-2-thienyl)-
• (4-Propylthiophen-2-yl)boronic acid

• Inchi： 1S/C7H11BO2S/c1-2-3-6-4-7(8(9)10)11-5-6/h4-5,9-10H,2-3H2,1H3
• InChI Key： ZDVSFHSZHCWYIE-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC(=C1)CCC

Computed Properties

• Exact Mass: 170.057
• Monoisotopic Mass: 170.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7